Cas no 71617-11-3 (Heptanoic acid,1-ethenyl-1,5-dimethyl-4-hexen-1-yl ester)

Heptanoic acid,1-ethenyl-1,5-dimethyl-4-hexen-1-yl ester structure
71617-11-3 structure
Product Name:Heptanoic acid,1-ethenyl-1,5-dimethyl-4-hexen-1-yl ester
CAS No:71617-11-3
MF:C17H30O2
MW:266.418905735016
CID:567408
PubChem ID:16205250
Update Time:2025-04-19

Heptanoic acid,1-ethenyl-1,5-dimethyl-4-hexen-1-yl ester Chemical and Physical Properties

Names and Identifiers

    • Heptanoic acid,1-ethenyl-1,5-dimethyl-4-hexen-1-yl ester
    • 1,5-dimethyl-1-vinylhex-4-enyl heptanoate
    • 3,7-dimethylocta-1,6-dien-3-yl heptanoate
    • 1-ethenyl-1,5-dimethylhex-4-en-1-yl heptanoate
    • APBQXTVQNYJPRE-UHFFFAOYSA-N
    • Linalyl heptanoate
    • EINECS 275-703-0
    • NS00061252
    • 71617-11-3
    • DTXSID70992180
    • Inchi: 1S/C17H30O2/c1-6-8-9-10-13-16(18)19-17(5,7-2)14-11-12-15(3)4/h7,12H,2,6,8-11,13-14H2,1,3-5H3
    • InChI Key: APBQXTVQNYJPRE-UHFFFAOYSA-N
    • SMILES: O(C(CCCCCC)=O)C(C=C)(C)CC/C=C(\C)/C

Computed Properties

  • Exact Mass: 266.2247
  • Monoisotopic Mass: 266.224580195g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 11
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 0.884
  • Boiling Point: 318.3°C at 760 mmHg
  • Flash Point: 81.7°C
  • Refractive Index: 1.457
  • PSA: 26.3

Heptanoic acid,1-ethenyl-1,5-dimethyl-4-hexen-1-yl ester Related Literature

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent